3-(4-fluorophenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate

• IUPAC Name: [3-(4-fluorophenyl)-2-oxochromen-7-yl] cyclohexanecarboxylate
• InChI: InChI=1S/C22H19FO4/c23-17-9-6-14(7-10-17)19-12-16-8-11-18(13-20(16)27-22(19)25)26-21(24)15-4-2-1-3-5-15/h6-13,15H,1-5H2
• InChI Key: AQSFRGIVRSRPEC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)OC2=CC3=C(C=C2)C=C(C(=O)O3)C4=CC=C(C=C4)F
• Molecular Formula: C22H19FO4
• Molecular Weight: 366.4 g/mol

Description

3-(4-fluorophenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate is a complex organic compound that belongs to the class of chromen-2-one derivatives This compound is characterized by the presence of a fluorophenyl group, a chromen-2-one core, and a cyclohexanecarboxylate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-fluorophenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate typically involves multi-step organic reactions. One common method involves the condensation of 4-fluorobenzaldehyde with a suitable chromen-2-one precursor under acidic or basic conditions to form the intermediate compound. This intermediate is then reacted with cyclohexanecarboxylic acid or its derivatives in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous-flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for scaling up the synthesis while maintaining product purity and consistency .

Chemical Reactions Analysis

Types of Reactions

3-(4-fluorophenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents such as lithium aluminum hydride (LiAlH4) can convert the carbonyl groups to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the fluorophenyl group, where the fluorine atom is replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Amines, thiols, and other nucleophiles under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols. Substitution reactions can result in various substituted derivatives of the original compound .

Scientific Research Applications

3-(4-fluorophenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate has diverse applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure makes it a valuable tool in studying enzyme interactions and protein-ligand binding.

Industry: Used in the development of new materials with specific chemical properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s fluorophenyl group and chromen-2-one core play crucial roles in binding to these targets, potentially inhibiting their activity or altering their function. The exact pathways and molecular interactions depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

• 3-(4-fluorophenyl)thiophene
• 3-(4-nitrophenyl)thiophene
• 3-(4-cyanophenyl)thiophene

Uniqueness

Compared to similar compounds, 3-(4-fluorophenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate stands out due to its unique combination of a fluorophenyl group, chromen-2-one core, and cyclohexanecarboxylate moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications .